Biosynthesis of fungal meroterpenoids†

Natural Product Reports Pub Date: 2015-10-26 DOI: 10.1039/C5NP00090D

Abstract

Covering: up to September 2015

Meroterpenoids are hybrid natural products that partially originate from the terpenoid pathway. The meroterpenoids derived from fungi display quite diverse structures, with a wide range of biological properties. This review summarizes the molecular bases for their biosyntheses, which were recently elucidated with modern techniques, and also discusses the plausible biosynthetic pathways of other related natural products lacking genetic information. (Complementary to the coverage of literature by Geris and Simpson in Nat. Prod. Rep., 2009, 26, 1063–1094.)

Graphical abstract: Biosynthesis of fungal meroterpenoids
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